Cas no 1803878-50-3 (Ethyl 2,4-dimethyl-5-fluorobenzoate)

• Product Name: Ethyl 2,4-dimethyl-5-fluorobenzoate
• CAS No: 1803878-50-3
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4955941
• Update Time: 2025-05-23

Ethyl 2,4-dimethyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dimethyl-5-fluorobenzoate

• Inchi： 1S/C11H13FO2/c1-4-14-11(13)9-6-10(12)8(3)5-7(9)2/h5-6H,4H2,1-3H3
• InChI Key： RUSUXFPFTSWDAZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=C(C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,4-dimethyl-5-fluorobenzoate

Comprehensive Overview of Ethyl 2,4-dimethyl-5-fluorobenzoate (CAS No. 1803878-50-3)

Ethyl 2,4-dimethyl-5-fluorobenzoate (CAS No. 1803878-50-3) is a fluorinated aromatic ester with significant applications in pharmaceutical intermediates, agrochemicals, and specialty chemicals. This compound, characterized by its ethyl ester group and fluorine substitution on the benzene ring, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery and material science, aligning with the growing demand for fluorinated compounds in modern applications.

The molecular structure of Ethyl 2,4-dimethyl-5-fluorobenzoate features a benzoate core with strategic substitutions: two methyl groups at positions 2 and 4, and a fluorine atom at position 5. These modifications enhance its reactivity and stability, making it a valuable building block for organic synthesis. The ethyl ester moiety further improves solubility in organic solvents, facilitating its use in reactions such as hydrolysis, transesterification, and nucleophilic substitution. This adaptability has led to its inclusion in high-value fine chemical production pipelines.

In recent years, the demand for fluorinated aromatic compounds like Ethyl 2,4-dimethyl-5-fluorobenzoate has surged, driven by trends in green chemistry and sustainable manufacturing. Searches for "fluorine in drug design" or "benzoate derivatives applications" reflect this interest. The compound’s role in optimizing bioavailability and metabolic stability in pharmaceuticals aligns with industry efforts to develop more efficient therapeutics. Additionally, its use in agrochemical formulations addresses the need for environmentally friendly pest control solutions.

From a synthetic perspective, CAS No. 1803878-50-3 is often synthesized via esterification of 2,4-dimethyl-5-fluorobenzoic acid with ethanol under acidic conditions. Advanced purification techniques, such as column chromatography or recrystallization, ensure high purity for sensitive applications. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, as impurities can affect downstream processes. These protocols resonate with laboratory professionals searching for "ester synthesis optimization" or "fluorinated compound characterization."

The commercial relevance of Ethyl 2,4-dimethyl-5-fluorobenzoate is underscored by its inclusion in catalogs of major chemical suppliers. Its pricing and availability are frequently queried alongside terms like "bulk fluorinated esters" and "custom synthesis services." As regulatory frameworks evolve, compliance with REACH and other standards ensures its safe handling and transport. This focus on regulatory adherence meets the needs of procurement specialists and compliance officers.

Future prospects for CAS No. 1803878-50-3 include expanding its utility in catalysis and material science. For instance, its potential as a ligand in transition-metal-catalyzed reactions is being investigated. Such innovations align with searches for "advanced organic catalysts" and "specialty chemicals for electronics." By addressing these interdisciplinary opportunities, Ethyl 2,4-dimethyl-5-fluorobenzoate exemplifies the convergence of chemistry and technology.

In summary, Ethyl 2,4-dimethyl-5-fluorobenzoate (CAS No. 1803878-50-3) represents a critical intersection of synthetic chemistry and industrial demand. Its structural features, applications, and compliance with modern standards position it as a compound of enduring relevance. For researchers and manufacturers alike, understanding its properties and potential is key to leveraging its full capabilities in next-generation chemical solutions.